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Compound of Interest

Compound Name: 3-(Bromomethyl)phenol

Cat. No.: B1282558

An In-depth Technical Guide to 3-
(Bromomethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological
properties of 3-(Bromomethyl)phenol (CAS No: 74597-04-9). It is intended to be a valuable
resource for professionals in research, and drug development, offering detailed information on
its characteristics, synthesis, and applications.

Core Physical and Chemical Properties

3-(Bromomethyl)phenol is a solid organic compound characterized by a phenol ring
substituted with a bromomethyl group at the meta-position.[1] This structure contributes
significantly to its reactivity and utility as an intermediate in organic synthesis.[1] It is also
known by other names such as m-(Bromomethyl)phenol and 3-Hydroxybenzyl bromide.[2][3][4]

Table 1: Physical and Chemical Data of 3-(Bromomethyl)phenol
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Property Value Source(s)
Molecular Formula CsH7BroO (1121315161 718191
Molecular Weight 187.03 g/mol [L1031[71181I9]
Appearance White to off-white or colorless 1]

solid
Boiling Point 272.055°C at 760 mmHg [2][6]
Density 1.593 - 1.6 g/cm?3 [2][6][7]
Flash Point 118.335°C [21[7]
pKa 9.55 + 0.10 (Predicted) [7]

Refractive Index

1.612

[2]

Storage Conditions

Store in freezer, under -20°C,

in an inert atmosphere.

[71(10]

Chemical Reactivity and Synthesis

The chemical behavior of 3-(Bromomethyl)phenol is dominated by the presence of the

reactive bromomethyl group attached to the phenolic ring.[1] This makes the compound highly

susceptible to nucleophilic substitution reactions, where the bromine atom is displaced by a

nucleophile.[1] This reactivity is a key feature exploited in various synthetic applications.[1]

The phenolic hydroxyl group, in contrast, does not readily undergo substitution or elimination

reactions.[11]

Synthesis of 3-(Bromomethyl)phenol

Two primary methods for the synthesis of 3-(Bromomethyl)phenol are commonly cited:

o From 3-Hydroxybenzyl alcohol: This involves the reaction of 3-hydroxybenzyl alcohol with a

brominating agent like phosphorus tribromide (PBrs).[7][12] The reaction proceeds via an

SN2 mechanism where the hydroxyl group is converted into a good leaving group and

subsequently displaced by a bromide ion.[1]
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» Bromination of m-Cresol (3-Methylphenol): This method represents an electrophilic aromatic
substitution approach.[1] It selectively targets the methyl group for bromination to yield 3-
(bromomethyl)phenol.[1]

Below is a diagram illustrating the synthesis workflow from 3-hydroxybenzyl alcohol.

3-Hydroxybenzyl Alcohol Phosphorus Tribromide (PBrs)

Reacts with Solvent: Dichloromethane Temperature: 0°C to Room Temp

Product
\/

\ \

3-(Bromomethyl)phenol

Click to download full resolution via product page
Caption: Synthesis workflow for 3-(Bromomethyl)phenol.

Experimental Protocols

Synthesis of 3-(Bromomethyl)phenol from 3-
Hydroxybenzyl Alcohol

This protocol is based on a general procedure for the synthesis of m-hydroxybenzyl bromide.[7]
[12]

Materials and Reagents:
o 3-Hydroxybenzyl alcohol (3-hydroxymethylphenol)

e Phosphorus tribromide (PBr3)
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e Dichloromethane (CH2Cl2)

¢ Anhydrous Sodium Sulfate (Na2S0a4)

o Water (H20)

e 50 mL round-bottom flask

e Magnetic stirrer

e Dropping funnel

Procedure:

Charge a 50 mL round-bottom flask with 15 mL of dichloromethane and add 3-
hydroxymethylphenol (0.5 g, 4.03 mmol).[7][12]

e Cool the reaction mixture to 0°C using an ice bath.[7][12]

e While stirring, add phosphorus tribromide (1.6 g, 0.56 mL, 6.04 mmol) dropwise to the
mixture.[7][12]

 After the addition is complete, allow the reaction mixture to stir at room temperature for 1
hour.[7][12]

» Upon completion of the reaction, dilute the mixture with 25 mL of dichloromethane.[7][12]

e Wash the organic layer with 20 mL of water.[7][12]

e Dry the organic layer with anhydrous Na=S0O4 and concentrate it under reduced pressure to
remove the solvent.[7][12]

The resulting product is a brown solid (0.65 g, yield: 86.3%).[7][13]

Characterization:

e Mass Spectrum (ESI): m/z =187.0 (M + H)*.[7][13]
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e 'H NMR (300MHz, CDCls): & 7.10-7.15 (t, 1H), 6.86-6.89 (d, 1H), 6.80 (d, 1H), 6.67-6.71 (m,
1H), 4.35-4.36 (d, 2H), 3.80-3.94 (broad peak, 1H).[7][13]

Applications in Research and Drug Development

3-(Bromomethyl)phenol is a versatile building block with applications across several scientific

disciplines.[1]

¢ Organic Synthesis: It serves as a crucial intermediate for synthesizing more complex

molecules, including furan-based heterocycles.[1][7][12][13]

e Drug Development: The compound is explored for its potential in designing molecules with

specific biological activities.[1] It is used in the preparation of analogues for 2 receptors,

such as tetrahydroisoquinolinyl triazole carboxamides and triazole-substituted benzamides.

[7112][13]

o Medicinal Chemistry: Research has shown that 3-(Bromomethyl)phenol possesses

antimicrobial properties, with effectiveness against bacterial strains like E. coli and S. aureus.

[1] It has also been investigated for its cytotoxic properties against cancer cell lines,

indicating potential anticancer applications.[1]

e Biochemical Assays: It can be used as a probe in the study of enzyme mechanisms.[1]

o Polymer and Materials Science: This compound is used in the production of specialty

chemicals and materials.[1]

The high reactivity of the bromomethyl group is central to these applications, allowing for its

incorporation into larger, more complex structures.

3-(Bromomethyl)phenol

Reacts via

Nucleophile
(e.g., R-OH, R-NHz, R-SH)

/

Substituted Product  |---2P°% t  Bromide lon (Br-)
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Caption: General reactivity of 3-(Bromomethyl)phenol.

Safety and Handling

3-(Bromomethyl)phenol is classified as harmful if swallowed and causes skin and serious eye
irritation.[14] Appropriate personal protective equipment, including gloves, safety glasses, and
a lab coat, should be worn when handling this chemical. It should be used in a well-ventilated
area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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